Cas no 56081-36-8 (1-Bromoacenaphthylene)

1-Bromoacenaphthylene structure
1-Bromoacenaphthylene structure
Product Name:1-Bromoacenaphthylene
CAS No:56081-36-8
MF:C12H7Br
MW:231.087982416153
CID:335782
PubChem ID:615553
Update Time:2024-03-01

1-Bromoacenaphthylene Chemical and Physical Properties

Names and Identifiers

    • Acenaphthylene, bromo-
    • 1-bromoacenaphthylene
    • QEFYWTSOECIYBZ-UHFFFAOYSA-N
    • bromoacenaphthylene
    • 1-Bromacenaphthylen
    • 1-Bromoacenaphthylene #
    • Acenaphthylene, 1-bromo-
    • 1-Bromoacenaphthylene
    • Inchi: 1S/C12H7Br/c13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9/h1-7H
    • InChI Key: QEFYWTSOECIYBZ-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=CC=CC3=CC=CC1=C23

Computed Properties

  • Exact Mass: 229.97311g/mol
  • Monoisotopic Mass: 229.97311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.1
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